Cas no 3051-09-0 (5-(Hexahydro-2,4,6-trioxo-5-pyrimidinyl)imino-2,4,6(1H,3H,5H)-pyrimidinetrione Ammonium Salt)

• Product Name: 5-(Hexahydro-2,4,6-trioxo-5-pyrimidinyl)imino-2,4,6(1H,3H,5H)-pyrimidinetrione Ammonium Salt
• CAS No: 3051-09-0
• MF: C₈H₈N₆O₆
• MW: 284.185720443726
• MDL: MFCD00012777
• CID: 43741
• PubChem ID: 24853333
• Update Time: 2024-10-30

5-(Hexahydro-2,4,6-trioxo-5-pyrimidinyl)imino-2,4,6(1H,3H,5H)-pyrimidinetrione Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• Purpuric Acid, Ammonium Salt
• Murexide
• 5-[(Hexahydro-2,4,6-trioxo-5-pyrimidinyl)imino]-2,4,6(1H,3H,5H)-pyrimidinetrione Ammonium Salt
• MUREXIDE, (AMMONIUM PURPURATE) METAL INDICATOR
• Purpuric Acid Ammonium Salt (Murexide)
• (2,4,6-trioxo-hexahydro-pyrimidin-5-yl)-(2,4,6-trioxo-tetrahydro-pyrimidin-5-yliden)-amin,ammonium salt
• (2,4,6-Trioxo-hexahydro-pyrimidin-5-yl)-(2,4,6-trioxo-tetrahydro-pyrimidin-5-yliden)-amin,Ammonium-Salz
• 5,5'-Nitrilodibarbituric acid monoammonium salt
• 5-[(hexahydro-2,4,6-trioxo-5-pyrimidinyl)imino]-2,4,6(1H,3
• ACS
• ammonium 5-(2,4,6-trioxoperhydropyrimidin-5-ylideneamino)barbiturate
• Ammonium Purpurate
• IND
• monoammoniumsalt
• Naples red
• S NO 1138
• Acid ammonium purpurate,Ammonium purpurate,5,5'-Nitrilodibarbituric acid ammonium salt
• AMMONIUM PERPURATE
• AMMONIUM PURPURATE ACID
• MUREXIDE A.C.S. REAGENT
• 5-(Hexahydro-2,4,6-trioxo-5-pyrimidinyl)imino-2,4,6(1H,3H,5H)-pyrimidinetrione Ammonium Salt

• MDL： MFCD00012777
• Inchi： 1S/C8H5N5O6.H3N/c14-3-1(4(15)11-7(18)10-3)9-2-5(16)12-8(19)13-6(2)17;/h1H,(H2,10,11,14,15,18)(H2,12,13,16,17,19);1H3
• InChI Key： CKUIXUMHBVWXEB-UHFFFAOYSA-N
• SMILES： N(=C1/C(NC(=O)NC/1=O)=O)\C1C(NC(=O)NC1=O)=O.N
• BRN： 3582175

Computed Properties

• Exact Mass: 284.05100
• Monoisotopic Mass: 284.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 508
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 170

Experimental Properties

• Color/Form: Reddish purple powder.
• Density: 1.5756 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 443.25°C (rough estimate)
• Flash Point: 480.8°Cat760mmHg
• Refractive Index: 1.8000 (estimate)
• PH: 5 (1g/l, H2O, 20℃)
• Solubility: 1g/l
• Water Partition Coefficient: Slightly soluble
• PSA: 176.82000
• LogP: -1.81120
• Merck: 6306
• Color index: 56085
• Sensitiveness: Sensitive to light
• Solubility: Soluble in hot water, slightly soluble in cold water, almost insoluble in ethanol and ether.
• pka: pK1:0.0;pK2:9.20;pK3:10.50 (25°C)

5-(Hexahydro-2,4,6-trioxo-5-pyrimidinyl)imino-2,4,6(1H,3H,5H)-pyrimidinetrione Ammonium Salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： S24/25; S22; S36/37
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S22;S24/25
• Risk Phrases：R22
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.